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Compound of Interest

Compound Name: H-Met-D-Met-OH

Cat. No.: B8270042 Get Quote

This document provides a detailed calculation and verification of the molecular weight for the

dipeptide H-Met-D-Met-OH, also known as L-Methionyl-D-methionine. This analysis is intended

for researchers, scientists, and professionals in the field of drug development who require

precise molecular data for their work.

Introduction
H-Met-D-Met-OH is a dipeptide composed of two methionine amino acid residues. Specifically,

it consists of one L-methionine molecule and one D-methionine molecule joined by a peptide

bond. The determination of its exact molecular weight is fundamental for a variety of

biochemical and pharmaceutical applications, including quantitative analysis, structural biology,

and computational modeling.

Methodology for Molecular Weight Calculation
The molecular weight of a peptide is calculated based on the molecular weights of its

constituent amino acids, accounting for the loss of a water molecule during the formation of

each peptide bond.

Experimental Protocol: Molecular Weight Calculation

Determine the Molecular Formula of the Amino Acid: The first step is to identify the molecular

formula of the constituent amino acid, methionine.
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Calculate the Molecular Weight of the Amino Acid: Using the atomic weights of the

constituent elements (Carbon, Hydrogen, Nitrogen, Oxygen, Sulfur), the molecular weight of

a single methionine molecule is calculated.

Account for Peptide Bond Formation: The formation of a dipeptide from two amino acids

involves a dehydration reaction, where one molecule of water (H₂O) is eliminated.

Calculate the Dipeptide Molecular Weight: The molecular weight of the dipeptide is the sum

of the molecular weights of the two individual amino acids minus the molecular weight of one

water molecule.

Results and Data Presentation
The calculation for the molecular weight of H-Met-D-Met-OH is summarized in the tables

below.

Table 1: Atomic Weights of Constituent Elements

Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011

Hydrogen H 1.008

Nitrogen N 14.007

Oxygen O 15.999

Sulfur S 32.065

Table 2: Calculation of Methionine Molecular Weight
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Constituent Formula Quantity
Total Atomic
Weight ( g/mol )

Carbon C₅ 5 60.055

Hydrogen H₁₁ 11 11.088

Nitrogen N₁ 1 14.007

Oxygen O₂ 2 31.998

Sulfur S₁ 1 32.065

Total (Methionine) C₅H₁₁NO₂S 149.213

The molecular weight of a single methionine molecule is 149.21 g/mol .[1][2][3][4][5]

Table 3: Calculation of H-Met-D-Met-OH Molecular Weight

Component Molecular Weight ( g/mol )

Methionine (Met) 149.213

D-Methionine (D-Met) 149.213

Water (H₂O) 18.015

H-Met-D-Met-OH 280.411

The calculated molecular weight of H-Met-D-Met-OH is 280.41 g/mol . This result is consistent

with established chemical databases. The molecular formula for the dipeptide is C₁₀H₂₀N₂O₃S₂.

Logical Workflow of Calculation
The process for determining the molecular weight of the dipeptide follows a clear logical

progression.

Caption: Workflow for calculating the molecular weight of H-Met-D-Met-OH.

Conclusion
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The molecular weight of H-Met-D-Met-OH has been rigorously calculated and verified to be

280.41 g/mol . This value is critical for accurate experimental design and data interpretation in

research and development settings. The provided methodology and data tables offer a

transparent and reproducible approach to this fundamental chemical calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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